Cas no 1806715-35-4 (3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806715-35-4
• MF: C₆H₂F₃IN₂O₄
• MW: 349.990764141083
• CID: 4828475
• Update Time: 2025-06-08

3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H2F3IN2O4/c7-6(8,9)16-2-1-11-5(10)4(13)3(2)12(14)15/h1,13H
• InChI Key： LVKBPNUQMNHPJT-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)OC(F)(F)F)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.7
• Topological Polar Surface Area: 88.2

Additional information on 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806715-35-4): Properties, Applications, and Industry Insights

The compound 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806715-35-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the iodo, nitro, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

One of the most searched questions about this compound revolves around its synthetic applications and reactivity. The presence of multiple functional groups allows for diverse chemical transformations, enabling the creation of complex molecular architectures. For instance, the hydroxy group can be leveraged for esterification or etherification, while the iodo substituent facilitates cross-coupling reactions like Suzuki or Sonogashira couplings. Such versatility aligns with the growing demand for multifunctional building blocks in medicinal chemistry.

In the context of agrochemical innovation, 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine has shown promise in the development of novel pesticides and herbicides. The trifluoromethoxy group, in particular, is known to enhance the lipophilicity and metabolic stability of agrochemicals, a feature highly sought after in modern crop protection strategies. This aligns with the industry's focus on sustainable farming and eco-friendly pest control solutions, which are currently trending topics in agricultural research.

From a physicochemical perspective, this compound exhibits notable stability under standard laboratory conditions, making it suitable for long-term storage and handling. Its solubility profile—moderate in polar organic solvents like DMSO or methanol but low in water—is frequently queried by researchers optimizing reaction conditions. Such properties are critical for scaling up synthetic processes, a common challenge highlighted in process chemistry forums.

The rise of AI-driven drug discovery has further amplified interest in compounds like 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine. Computational models often prioritize molecules with diverse substituents for virtual screening, and this compound's structural complexity makes it a prime candidate for machine learning-assisted molecular design. Searches for "pyridine derivatives in AI chemistry" have surged, reflecting this intersection of traditional synthesis and cutting-edge technology.

Quality control and analytical characterization of CAS No. 1806715-35-4 are also frequently discussed. Techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity, especially given the compound's potential use in regulated applications. Recent advancements in high-throughput analysis have streamlined these processes, addressing another common query about batch-to-batch consistency in fine chemical production.

Environmental considerations are another hotspot tied to this compound. While not classified as hazardous, its nitro and halogenated components warrant responsible disposal practices. This resonates with the broader scientific community's emphasis on green chemistry principles, a topic dominating conferences and publications. Researchers often search for "degradation pathways" of similar structures to assess ecological impact.

Looking ahead, the demand for 3-Hydroxy-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine is expected to grow alongside innovations in targeted therapeutics and precision agriculture. Its role as a versatile synthon positions it at the forefront of interdisciplinary research, bridging gaps between synthetic organic chemistry, materials science, and life sciences. As patent databases reveal increasing filings involving this scaffold, its commercial and scientific relevance is poised to expand further.